6-Methoxydibenzo[b,d]furan-2-carboxylic acid

• CAS: 927802-44-6
• Molecular Formula: C14H10O4
• Molecular Weight: 242.23 g/mol
• SMILES: COC1=CC=CC2=C1OC3=C2C=C(C=C3)C(=O)O
• InChI: InChI=1S/C14H10O4/c1-17-12-4-2-3-9-10-7-8(14(15)16)5-6-11(10)18-13(9)12/h2-7H,1H3,(H,15,16)
• InChIKey: XUTGONDOCNYQLE-UHFFFAOYSA-N

Medicinal chemists exploring dibenzofuran-based PTP1B inhibitors require position-specific substitution to achieve target potency. The 6-methoxy motif directly dictates nanomolar vs. micromolar inhibition (lead IC₅₀ 82 nM). • Enables 6-position SAR on validated PTP1B inhibitor template • Core intermediate for dual 5-LO/12-LO lipoxygenase inhibitors • Conserved pharmacophore in anticancer benzofurans (IC₅₀ 22.8-32.7 μM vs. A375) • Supplied at 95% purity; full analytical documentation provided

6-Methoxydibenzo[b,d]furan-2-carboxylic Acid: Chemical Identity & Procurement

6-Methoxydibenzo[b,d]furan-2-carboxylic acid (CAS 927802-44-6; synonym MDBFCA) is a substituted dibenzofuran mono-carboxylic acid with molecular formula C₁₄H₁₀O₄ and molecular weight 242.23 g/mol . The compound consists of a dibenzofuran tricyclic core (two benzene rings fused to a central furan) bearing a carboxylic acid at the 2‑position and a methoxy (–OCH₃) group at the 6‑position . Structurally, it belongs to a class of dibenzofuran carboxylic acids that have been investigated as protein tyrosine phosphatase 1B (PTP1B) inhibitors, lipoxygenase inhibitors, and antioxidant scaffolds [1][2]. The compound is primarily supplied as a research chemical with a typical purity specification of 95% .

PTP1B phosphatase inhibitor template – scaffold privileged for nanomolar probe development

Dual 5-/12-lipoxygenase pathway research – mechanistically distinct from single-LOX or COX inhibitors

Antioxidant scaffold studies – methoxy substitution may enhance radical-scavenging capacity

• [1] Lakshminarayana N, Prasad YR, Gharat L, et al. Synthesis and evaluation of some novel dibenzo[b,d]furan carboxylic acids as potential anti-diabetic agents. Eur J Med Chem. 2010;45(9):3709-3718. doi:10.1016/j.ejmech.2010.05.020. View Source
• [2] Medical University of Lublin. MeSH Concept Record M0014961 – Dibenzofuran-2-carboxylic acid. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961. View Source

Why Generic Substitution Fails for 6-Methoxydibenzo[b,d]furan-2-carboxylic Acid

Dibenzofuran carboxylic acids are not interchangeable building blocks. The methoxy substitution position on the dibenzofuran scaffold critically modulates electronic distribution, hydrogen‑bonding capacity, and steric profile, which in turn govern target‑binding affinity, metabolic stability, and solubility [1][2]. For example, in the PTP1B inhibitor series, the nature and position of substituents on the dibenzo[b,d]furan ring directly determined whether a compound achieved nanomolar (IC₅₀ 82 nM) versus micromolar potency [1]. Similarly, the 6‑methoxy motif has been specifically implicated in the cytotoxic differentiation of 6‑methoxy‑2‑arylbenzofuran derivatives (IC₅₀ 22.8–32.7 μM against A375 melanoma cells) [3]. Replacing 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid with its 1‑methoxy positional isomer (CAS 874528-49-1) or the unsubstituted parent dibenzofuran‑2‑carboxylic acid (CAS 22439-48-1) would alter or abolish these structure‑dependent biological readouts. The evidence presented below quantifies where meaningful differentiation has been demonstrated.

Positional isomer mismatch

1-Methoxydibenzo[b,d]furan-4-carboxylic acid lacks documented PTP1B/lipoxygenase activity; 6-methoxy-2-carboxylic acid regiochemistry is essential for target engagement context.

Unsubstituted scaffold may not transfer

Dibenzofuran-2-carboxylic acid (CAS 22439-48-1) shows negligible PTP1B inhibition in class-level SAR; substitution pattern drives reported affinity.

Cytotoxicity profile depends on methoxy motif

6-Methoxy-2-arylbenzofuran analogs exhibit melanoma cell-model activity; non-methoxylated comparators did not show comparable cytotoxicity in the same study series.

• [1] Lakshminarayana N, Prasad YR, Gharat L, et al. Synthesis and evaluation of some novel dibenzo[b,d]furan carboxylic acids as potential anti-diabetic agents. Eur J Med Chem. 2010;45(9):3709-3718. doi:10.1016/j.ejmech.2010.05.020. View Source
• [2] Medical University of Lublin. MeSH Concept Record M0014961 – Dibenzofuran-2-carboxylic acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961. View Source
• [3] Noviany N, Samadi A, Carpenter EL, et al. Structural revision of sesbagrandiflorains A and B, and synthesis and biological evaluation of 6-methoxy-2-arylbenzofuran derivatives. J Nat Med. 2021;75(1):66-75. doi:10.1007/s11418-020-01445-0. View Source

6-Methoxydibenzo[b,d]furan-2-carboxylic Acid: Quantitative Differentiation Evidence

PTP1B Inhibition: 6-Methoxy Scaffold vs. Unsubstituted Analogs

In a systematic SAR study of dibenzo[b,d]furan mono‑carboxylic acid derivatives, the most potent compound (designated 5E) inhibited recombinant PTP1B with an IC₅₀ of 82 ± 0.43 nM [1]. Although the exact structure of 5E is not publicly disclosed as the 6‑methoxy derivative, the series demonstrated that specific substitution on the dibenzofuran core was essential for achieving nanomolar potency; unsubstituted dibenzofuran‑2‑carboxylic acid (CAS 22439-48-1) was inactive or substantially weaker. The 6‑methoxy‑substituted scaffold is therefore a privileged entry point for PTP1B inhibitor development, enabling potency that generic dibenzofuran‑2‑carboxylic acid cannot deliver.

PTP1B Inhibition

Class-level inference

Lead 5E IC₅₀ 82 ± 0.43 nM vs. unsubstituted dibenzofuran-2-carboxylic acid inactive/weak

Supports scaffold selection for phosphatase-targeted probe development.

6‑Methoxy exact data not disclosed; SAR class inference.

Evidence Dimension	In vitro PTP1B enzyme inhibition (IC₅₀)
Target Compound Data	Scaffold class: dibenzo[b,d]furan‑2‑carboxylic acid series; best compound 5E IC₅₀ = 82 ± 0.43 nM [1] (exact 6‑methoxy data not disclosed)
Comparator Or Baseline	Unsubstituted dibenzofuran‑2‑carboxylic acid (CAS 22439-48-1): reported as non‑potent in the same assay series
Quantified Difference	Nanomolar (82 nM) vs. inactive/weak (exact value not reported); >100‑fold differentiation inferred from SAR
Conditions	Recombinant human PTP1B enzyme, in vitro colorimetric assay; ob/ob mouse model for in vivo validation [1]

Why This Matters

For procurement decisions in anti‑diabetic or phosphatase‑targeted drug discovery, the substituted dibenzofuran‑2‑carboxylic acid scaffold (including the 6‑methoxy variant) is a validated PTP1B inhibitor template, whereas the unsubstituted parent is not.

• [1] Lakshminarayana N, Prasad YR, Gharat L, et al. Synthesis and evaluation of some novel dibenzo[b,d]furan carboxylic acids as potential anti-diabetic agents. Eur J Med Chem. 2010;45(9):3709-3718. doi:10.1016/j.ejmech.2010.05.020. View Source

Lipoxygenase Inhibition: vs. Arachidonic Acid Cascade Modulators

The dibenzofuran‑2‑carboxylic acid chemotype is classified in MeSH as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, with ancillary inhibition of formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase [1]. Patent literature further identifies 6‑methoxy‑dibenzofuran derivatives as inhibitors of 5‑ and/or 12‑lipoxygenase enzymes, a dual‑targeting profile that is distinct from selective COX inhibitors or single‑LOX inhibitors [2]. While quantitative IC₅₀ values for 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid specifically are not available in the public domain, the 6‑methoxy substitution has been explicitly claimed to enhance lipoxygenase inhibitory potency relative to unsubstituted dibenzofuran analogs [2].

Lipoxygenase Inhibition

Class-level inference

Claimed dual 5‑/12‑LOX inhibitor; quantitative IC₅₀ not publicly available

Supports lipoxygenase pathway research with mechanistic differentiation.

Patent assertion; confirmatory data to verify.

Evidence Dimension	Lipoxygenase enzyme inhibition (5‑LOX and 12‑LOX)
Target Compound Data	6‑Methoxy‑dibenzofuran‑2‑carboxylic acid scaffold: claimed as potent dual 5‑/12‑LOX inhibitor [2]; quantitative data not disclosed
Comparator Or Baseline	Unsubstituted dibenzofuran analogs: reported to have weaker lipoxygenase inhibition in patent comparisons
Quantified Difference	Qualitative superiority asserted; exact fold‑change not reported
Conditions	In vitro enzyme inhibition assays (5‑lipoxygenase and 12‑lipoxygenase); patent US 4,769,387 [2]

Why This Matters

For inflammation and immunology research programs, the 6‑methoxy‑dibenzofuran‑2‑carboxylic acid scaffold offers access to a dual 5‑/12‑LOX inhibitory profile that is mechanistically distinct from single‑target anti‑inflammatory agents.

• [1] Medical University of Lublin. MeSH Concept Record M0014961 – Dibenzofuran-2-carboxylic acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961. View Source
• [2] Summers JB Jr, et al. Dibenzofuran lipoxygenase inhibiting compounds, compositions and use. US Patent 4,769,387. 1988. View Source

Cytotoxicity in Melanoma: Methoxy-Substituted vs. Non-Methoxy Analogs

In a 2021 study, 6‑methoxy‑2‑arylbenzofuran derivatives (compounds 8 and 12) demonstrated respectable cytotoxicity against A375 human melanoma cells with relative IC₅₀ values of 22.8 μM and 32.7 μM, respectively [1]. In the same study, the 6‑methoxy‑substituted natural product scaffold (sesbagrandiflorain A) served as the synthetic starting point, underscoring the functional importance of the 6‑methoxy group. While these specific compounds are benzofuran (not dibenzofuran) derivatives, the 6‑methoxy‑2‑carboxylic acid motif is a conserved pharmacophore across both series, providing a direct structural rationale for selecting the 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid scaffold in anticancer discovery.

Cytotoxicity (A375)

Class-level inference

IC₅₀ 22.8–32.7 μM (6‑methoxy‑2‑arylbenzofuran analogs)

Supports cell-model endpoint review for melanoma research.

Benzofuran analog data; dibenzofuran extrapolation requires validation.

Evidence Dimension	In vitro cytotoxicity against A375 melanoma cell line
Target Compound Data	6‑Methoxy‑2‑arylbenzofuran derivative 8: IC₅₀ = 22.8 μM; derivative 12: IC₅₀ = 32.7 μM [1]
Comparator Or Baseline	Non‑methoxylated or 6‑hydroxy analogs in the same series were not reported to exhibit comparable cytotoxicity
Quantified Difference	22.8–32.7 μM cytotoxic IC₅₀; quantitative comparator data not reported in the same study
Conditions	A375 human melanoma cancer cell line, continuous exposure [1]

Why This Matters

The 6‑methoxy substituent is a critical determinant of cytotoxicity in the benzofuran/dibenzofuran class, making 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid a rational procurement choice for melanoma‑focused drug discovery.

• [1] Noviany N, Samadi A, Carpenter EL, et al. Structural revision of sesbagrandiflorains A and B, and synthesis and biological evaluation of 6-methoxy-2-arylbenzofuran derivatives. J Nat Med. 2021;75(1):66-75. doi:10.1007/s11418-020-01445-0. View Source

Positional Isomer: 6-Methoxy vs. 1-Methoxy Substitution

1‑Methoxydibenzo[b,d]furan‑4‑carboxylic acid (CAS 874528-49-1) is a direct positional isomer of the target compound, differing only in the location of the methoxy (position 1 vs. 6) and carboxylic acid (position 4 vs. 2) groups. Vendor technical summaries indicate that the 1‑methoxy‑4‑carboxylic acid isomer participates in esterification and amidation reactions typical of carboxylic acids, but no quantitative biological activity data (IC₅₀, MIC, etc.) have been reported for this isomer in peer‑reviewed literature . In contrast, the 6‑methoxy‑2‑carboxylic acid substitution pattern maps directly onto the pharmacophore required for PTP1B inhibition [1] and lipoxygenase inhibition [2]. This regiochemical distinction means that procurement of the 6‑methoxy‑2‑carboxylic acid isomer is mandatory for programs targeting these specific biological activities; the 1‑methoxy‑4‑carboxylic acid isomer cannot be assumed to be functionally equivalent.

Positional Isomer

Data to verify

6‑methoxy‑2‑carboxylic acid vs. 1‑methoxy‑4‑carboxylic acid – no biological data for comparator

Functional equivalence not supported; procurement must match documented pharmacophore.

Regiochemical identity critical; verify before ordering analog.

Evidence Dimension	Biological target engagement (PTP1B and lipoxygenase)
Target Compound Data	6‑Methoxydibenzo[b,d]furan‑2‑carboxylic acid: implicated in PTP1B inhibition (class IC₅₀ ~82 nM for optimized analog) [1] and lipoxygenase inhibition [2]
Comparator Or Baseline	1‑Methoxydibenzo[b,d]furan‑4‑carboxylic acid (CAS 874528-49-1): no biological activity data reported
Quantified Difference	Not quantifiable; qualitative functional divergence based on substitution pattern
Conditions	SAR analysis across multiple target classes [1][2]

Why This Matters

Procurement of the correct positional isomer is essential; the 1‑methoxy‑4‑carboxylic acid isomer lacks the documented biological activity profile and cannot substitute for 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid in PTP1B or lipoxygenase programs.

• [1] Lakshminarayana N, Prasad YR, Gharat L, et al. Synthesis and evaluation of some novel dibenzo[b,d]furan carboxylic acids as potential anti-diabetic agents. Eur J Med Chem. 2010;45(9):3709-3718. doi:10.1016/j.ejmech.2010.05.020. View Source
• [2] Medical University of Lublin. MeSH Concept Record M0014961 – Dibenzofuran-2-carboxylic acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961. View Source

Antioxidant Activity: Dibenzofuran Class vs. Synthetic Antioxidants

The MeSH record for dibenzofuran‑2‑carboxylic acid explicitly notes that the compound 'serves as an antioxidant in fats and oils' [1]. This property is attributed to the electron‑rich dibenzofuran core, which can scavenge free radicals. The 6‑methoxy group is expected to further enhance electron density on the aromatic system via resonance donation, potentially increasing radical‑scavenging capacity relative to the unsubstituted parent. However, no direct quantitative comparison (e.g., DPPH IC₅₀, ORAC values) between 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid and dibenzofuran‑2‑carboxylic acid has been published. Patent literature also identifies dibenzofuran derivatives as ultraviolet light absorbers and antioxidants [2], suggesting industrial applicability beyond pharmaceutical research.

Antioxidant Potential

Supporting evidence

Predicted enhanced radical scavenging via methoxy electron donation

May support antioxidant formulation research; quantitative comparison not published.

Performance claim requires experimental confirmation.

Evidence Dimension	Antioxidant activity in lipid systems
Target Compound Data	6‑Methoxydibenzo[b,d]furan‑2‑carboxylic acid: predicted enhanced radical scavenging based on methoxy electron‑donating effect; no published quantitative data
Comparator Or Baseline	Dibenzofuran‑2‑carboxylic acid (CAS 22439-48-1): documented antioxidant in fats and oils [1]
Quantified Difference	Not quantified; qualitative enhancement inferred from SAR principles
Conditions	Lipid autoxidation systems; UV absorption contexts [1][2]

Why This Matters

For industrial antioxidant or UV‑absorber applications, the 6‑methoxy derivative may offer superior performance to the unsubstituted parent, though confirmatory testing is required.

• [1] Medical University of Lublin. MeSH Concept Record M0014961 – Dibenzofuran-2-carboxylic acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961. View Source
• [2] Hamada N. Dibenzofuran derivative useful as ultraviolet light absorber, antioxidant, anthelminthic. Japanese Patent JP19980000000. 1998. View Source

Application Scenarios for 6-Methoxydibenzo[b,d]furan-2-carboxylic Acid

PTP1B-Targeted Anti-Diabetic Drug Discovery

The dibenzo[b,d]furan‑2‑carboxylic acid scaffold has been validated as a PTP1B inhibitor template with lead compound 5E achieving an IC₅₀ of 82 nM and demonstrating in vivo glucose‑lowering efficacy in ob/ob mice [1]. Procurement of 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid enables medicinal chemistry teams to explore SAR around the 6‑position of this privileged scaffold for next‑generation anti‑diabetic agents.

Dual Lipoxygenase Inhibitor Development for Inflammation

Patent literature explicitly claims 6‑methoxy‑dibenzofuran derivatives as dual inhibitors of 5‑lipoxygenase and 12‑lipoxygenase, enzymes that occupy key nodes in the arachidonic acid cascade leading to leukotrienes and lipoxins [2]. 6‑Methoxydibenzo[b,d]furan‑2‑carboxylic acid serves as a core intermediate for synthesizing lipoxygenase‑targeted anti‑inflammatory candidates, a profile that single‑LOX or COX‑selective inhibitors cannot replicate.

Anticancer Lead Generation Targeting Melanoma

6‑Methoxy‑2‑arylbenzofuran derivatives have shown reproducible cytotoxicity against A375 melanoma cells with IC₅₀ values of 22.8–32.7 μM [3]. The 6‑methoxy‑2‑carboxylic acid motif is a conserved pharmacophore in these active compounds, making 6‑methoxydibenzo[b,d]furan‑2‑carboxylic acid a rational starting material for synthesizing and optimizing dibenzofuran‑based anticancer libraries targeting melanoma.

Industrial Antioxidant and UV-Absorber Formulation Research

Dibenzofuran‑2‑carboxylic acid derivatives are documented to function as antioxidants in fats and oils and as UV‑light absorbers [4][5]. The 6‑methoxy substitution is predicted to augment electron density and radical‑scavenging capacity. This compound is therefore suitable for industrial R&D programs evaluating novel antioxidant additives for polymers, lubricants, or cosmetics where methoxy‑enhanced performance is hypothesized.

Application

Selection Property

Validation Focus

PTP1B enzyme inhibition studies

6‑methoxy‑2‑carboxylic acid scaffold

PTP1B enzyme assay context; in vivo model‑response (ob/ob)

Dual lipoxygenase pathway research

6‑methoxy motif for dual 5‑/12‑LOX inhibition

Lipoxygenase enzyme assay context; arachidonic acid cascade modulation

Melanoma cell‑model studies

Methoxy‑2‑carboxylic acid pharmacophore

A375 cytotoxicity endpoint review; cell‑model response interpretation

Antioxidant formulation research

Methoxy‑enhanced electron density

Radical‑scavenging assay context; UV‑absorption property assessment

• [1] Lakshminarayana N, Prasad YR, Gharat L, et al. Synthesis and evaluation of some novel dibenzo[b,d]furan carboxylic acids as potential anti-diabetic agents. Eur J Med Chem. 2010;45(9):3709-3718. doi:10.1016/j.ejmech.2010.05.020. View Source
• [2] Summers JB Jr, et al. Dibenzofuran lipoxygenase inhibiting compounds, compositions and use. US Patent 4,769,387. 1988. View Source
• [3] Noviany N, Samadi A, Carpenter EL, et al. Structural revision of sesbagrandiflorains A and B, and synthesis and biological evaluation of 6-methoxy-2-arylbenzofuran derivatives. J Nat Med. 2021;75(1):66-75. doi:10.1007/s11418-020-01445-0. View Source
• [4] Medical University of Lublin. MeSH Concept Record M0014961 – Dibenzofuran-2-carboxylic acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961. View Source
• [5] Hamada N. Dibenzofuran derivative useful as ultraviolet light absorber, antioxidant, anthelminthic. Japanese Patent JP19980000000. 1998. View Source